Cas no 79128-73-7 (3-(trifluoroacetamido)thiophene-2-carboxylic acid)
79128-73-7 structure
Product Name:3-(trifluoroacetamido)thiophene-2-carboxylic acid
CAS No:79128-73-7
MF:C7H4F3NO3S
MW:239.1717710495
MDL:MFCD11649088
CID:5606398
PubChem ID:12717065
Update Time:2023-11-27
3-(trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-932175
- DTXSID701189690
- SCHEMBL3715444
- 79128-73-7
- 3-(trifluoroacetamido)thiophene-2-carboxylic acid
- 3-[(2,2,2-Trifluoroacetyl)amino]-2-thiophenecarboxylic acid
- 2-Thiophenecarboxylic acid, 3-[(2,2,2-trifluoroacetyl)amino]-
-
- MDL: MFCD11649088
- Inchi: 1S/C7H4F3NO3S/c8-7(9,10)6(14)11-3-1-2-15-4(3)5(12)13/h1-2H,(H,11,14)(H,12,13)
- InChI Key: JBMZFPURTNABNM-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC=CC=1NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 238.98639865g/mol
- Monoisotopic Mass: 238.98639865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 94.6Ų
Experimental Properties
- Density: 1.697±0.06 g/cm3(Predicted)
- Melting Point: 196-197 °C (decomp)
- Boiling Point: 371.5±42.0 °C(Predicted)
- pka: 3.22±0.10(Predicted)
3-(trifluoroacetamido)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-932175-1g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 1g |
$541.0 | 2023-09-01 | ||
| Enamine | EN300-932175-5g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 5g |
$1572.0 | 2023-09-01 | ||
| Enamine | EN300-932175-10g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 10g |
$2331.0 | 2023-09-01 | ||
| Enamine | EN300-932175-0.05g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 0.05g |
$455.0 | 2025-02-21 | |
| Enamine | EN300-932175-0.1g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 0.1g |
$476.0 | 2025-02-21 | |
| Enamine | EN300-932175-0.25g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 0.25g |
$498.0 | 2025-02-21 | |
| Enamine | EN300-932175-0.5g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 0.5g |
$520.0 | 2025-02-21 | |
| Enamine | EN300-932175-1.0g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 1.0g |
$541.0 | 2025-02-21 | |
| Enamine | EN300-932175-2.5g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 2.5g |
$1063.0 | 2025-02-21 | |
| Enamine | EN300-932175-5.0g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 5.0g |
$1572.0 | 2025-02-21 |
3-(trifluoroacetamido)thiophene-2-carboxylic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
79128-73-7 (3-(trifluoroacetamido)thiophene-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk